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Compound of Interest

Compound Name: Cesium carbonate

Cat. No.: B044355 Get Quote

Introduction: Cesium carbonate (Cs₂CO₃) is an inorganic compound that has established itself

as a versatile and indispensable reagent in modern chemical synthesis and materials science.

[1][2] Recognized for its strong basicity and high solubility in organic solvents, it serves as a

superior alternative to more common bases like potassium or sodium carbonate in a multitude

of reactions.[1][3][4] This technical guide provides an in-depth overview of cesium carbonate,

focusing on its identification through its CAS number, its physicochemical properties, and its

critical applications in research and drug development.

Identification and Physicochemical Properties
The unambiguous identification of a chemical compound in a research or industrial setting is

paramount. The Chemical Abstracts Service (CAS) Registry Number for cesium carbonate is

534-17-8.[3][4][5][6][7][8][9] This unique identifier ensures precise tracking and referencing in

literature, patents, and safety data sheets. The key physicochemical properties of cesium
carbonate are summarized in the table below for easy reference and comparison.
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Property Value

CAS Number 534-17-8[3][4][5][6]

Molecular Formula Cs₂CO₃[1][3][4]

Molar Mass 325.82 g/mol [1][4][7]

Appearance
White, hygroscopic crystalline solid or powder[1]

[3][4]

Density 4.072 g/cm³[3]

Melting Point 610 °C (1,130 °F; 883 K) (decomposes)[3][4]

EC Number 208-591-9[3][7][10]

PubChem CID 10796[3]

Solubility in Water 2605 g/L (15 °C)[3]

Solubility in Ethanol 110 g/L[3]

Solubility in DMF 119.6 g/L[3]

Cesium carbonate's high solubility in polar organic solvents like dimethylformamide (DMF)

and alcohols is a significant advantage over other alkali metal carbonates, enhancing its

reactivity in homogeneous reaction mixtures.[2][3][4]

Applications in Research and Drug Development
Cesium carbonate's unique properties make it a preferred base in a wide range of organic

transformations, particularly in the synthesis of complex molecules for pharmaceuticals and

advanced materials.[1][11][12]

Palladium-Catalyzed Cross-Coupling Reactions: It is extensively used as a base in

fundamental carbon-carbon bond-forming reactions such as Suzuki, Heck, and Sonogashira

couplings.[1][2][3] These reactions are cornerstones of modern drug discovery, enabling the

synthesis of complex molecular scaffolds found in numerous active pharmaceutical

ingredients (APIs).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Caesium_carbonate
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://www.alfa-chemistry.com/product/cesium-carbonate-cas-534-17-8-496320.html
https://cymitquimica.com/cas/534-17-8/
https://www.ketonepharma.com/product/cesium-carbonate/
https://en.wikipedia.org/wiki/Caesium_carbonate
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://www.ketonepharma.com/product/cesium-carbonate/
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/441902
https://www.ketonepharma.com/product/cesium-carbonate/
https://en.wikipedia.org/wiki/Caesium_carbonate
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://en.wikipedia.org/wiki/Caesium_carbonate
https://en.wikipedia.org/wiki/Caesium_carbonate
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://en.wikipedia.org/wiki/Caesium_carbonate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/441902
https://www.carlroth.com/medias/SDB-5618-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA0OTB8YXBwbGljYXRpb24vcGRmfGFEa3dMMmhrWmk4NU1UYzFNalkyT1RVeE1UazRMMU5FUWw4MU5qRTRYMGRDWDBWT0xuQmtaZ3w2NTE2ZWQ5M2JkMzgzMjNlNTNmYzBmYjM3MGNlNTMzY2Y3YzNhMmQ2ODQ2ZDUxNjliZGE5YjE4ZWNjY2JiN2Qw
https://en.wikipedia.org/wiki/Caesium_carbonate
https://en.wikipedia.org/wiki/Caesium_carbonate
https://en.wikipedia.org/wiki/Caesium_carbonate
https://en.wikipedia.org/wiki/Caesium_carbonate
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://www.nbinno.com/chemical-catalysts/cesium-carbonate-properties-applications-and-synthesis-in-advanced-materials-xi
https://en.wikipedia.org/wiki/Caesium_carbonate
https://commonorganicchemistry.com/Common_Reagents/Cesium_Carbonate/Cesium_Carbonate.htm
https://www.benchchem.com/product/b044355?utm_src=pdf-body
https://www.ketonepharma.com/product/cesium-carbonate/
https://www.nbinno.com/article/metal-catalysts/the-role-of-cesium-carbonate-in-modern-organic-synthesis-ag
https://www.researchandmarkets.com/reports/6032232/pharmaceutical-grade-cesium-carbonate-market
https://www.ketonepharma.com/product/cesium-carbonate/
https://www.nbinno.com/chemical-catalysts/cesium-carbonate-properties-applications-and-synthesis-in-advanced-materials-xi
https://en.wikipedia.org/wiki/Caesium_carbonate
https://www.ketonepharma.com/product/cesium-carbonate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Alkylation and O-Alkylation Reactions: The compound is highly effective in facilitating the

N-alkylation of amines, sulfonamides, indoles, and other nitrogen-containing heterocycles.[3]

[11] Its ability to deprotonate weakly acidic protons also makes it ideal for the O-alkylation of

phenols and alcohols.[11] These reactions are critical for modifying molecular structures to

enhance biological activity and pharmacokinetic properties.

Synthesis of Heterocyclic Compounds: Many pharmaceutical agents are based on

heterocyclic structures. Cesium carbonate serves as a crucial reagent in the synthesis of

these nitrogen-containing rings, which are vital for drug manufacturing.[1]

Green Chemistry: Due to its efficiency, which often leads to higher yields and cleaner

reactions, cesium carbonate is considered a choice reagent in green chemistry.[1] Its use

can reduce the formation of toxic by-products and improve the overall sustainability of

pharmaceutical manufacturing processes.[1]

Key Experimental Protocols
The following protocols are generalized methodologies illustrating the use of cesium
carbonate in common synthetic transformations. Researchers should adapt these protocols

based on specific substrates and desired outcomes.

Protocol 1: General Procedure for N-Alkylation of Indoles

To a solution of the indole (1.0 equivalent) in a suitable polar aprotic solvent (e.g., DMF, 10

mL/mmol of indole), add cesium carbonate (2.0 equivalents).

Stir the resulting suspension at room temperature for 20-30 minutes to facilitate

deprotonation.

Add the alkylating agent (e.g., an alkyl halide, 1.2 equivalents) to the mixture.

Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the

reaction progress using an appropriate technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction to room temperature and quench with water.
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Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic

layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.

Purify the crude product via column chromatography.

Protocol 2: General Procedure for Suzuki Cross-Coupling

In a reaction vessel, combine the aryl halide or triflate (1.0 equivalent), the boronic acid or

ester (1.2-1.5 equivalents), and a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%).

Add cesium carbonate (2.0-3.0 equivalents) as the base.[4]

Add a solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or

DMF) and water.[4]

Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

Heat the reaction mixture under an inert atmosphere to the required temperature (typically

80-110 °C) until the starting material is consumed, as monitored by TLC or GC-MS.

Cool the mixture, dilute with water, and extract with an organic solvent.

Combine the organic extracts, wash with brine, dry over a suitable drying agent, and remove

the solvent in vacuo.

Purify the residue by recrystallization or silica gel chromatography to yield the desired biaryl

product.

Logical Workflows and Applications
Diagrams created using Graphviz are provided below to visualize key experimental workflows

and the logical relationships in the application of cesium carbonate.
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Reactants & Reagents

Process Steps

Output

Aryl Halide / Triflate

1. Mix Reactants
in Solvent (e.g., Dioxane/H2O)

Boronic Acid / Ester Palladium Catalyst
(e.g., Pd(PPh3)4) Cesium Carbonate (Base)

2. Degas with N2/Ar

3. Heat Reaction
(80-110°C)

4. Work-up & Extraction

5. Purification
(Chromatography)

Biaryl Product
(C-C Bond Formed)

Click to download full resolution via product page

Caption: Workflow for a Suzuki Cross-Coupling Reaction using Cesium Carbonate.
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Core Application: Organic Synthesis

Impact Areas

Cesium Carbonate (Cs2CO3)
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Drug Discovery & Development
(API Synthesis)
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Caption: Key Applications of Cesium Carbonate in Research and Development.

Safety and Handling
Cesium carbonate requires careful handling to ensure laboratory safety. It is classified as

causing serious eye damage and is suspected of damaging fertility.[10][13][14] It may also

cause damage to organs through prolonged or repeated exposure.[13]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[14][15] In case of dust formation, respiratory protection

should be used.[10]

Handling: Handle in a well-ventilated area, preferably in a fume hood.[15] Avoid breathing

dust.[14][15] As it is hygroscopic, it should be stored in a tightly closed container in a dry

place, often under an inert atmosphere like nitrogen or argon.[7][16]
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First Aid: In case of eye contact, rinse cautiously with water for several minutes and seek

immediate medical attention.[14][15] If on skin, rinse with water.[14] If inhaled, move to fresh

air.[14][15]

Always consult the latest Safety Data Sheet (SDS) from the supplier before use for

comprehensive safety information.[10][13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cesium Carbonate (Cs₂CO₃) Identification and
Applications: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044355#cesium-carbonate-cas-number-for-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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